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Compound of Interest

Compound Name: Cyanomethyl formate

Cat. No.: B125958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling guidelines for

cyanomethyl formate (CAS No. 150760-95-5). The following sections detail the physical and

chemical properties, toxicological data, safe handling protocols, and emergency procedures for

this compound. Adherence to these guidelines is crucial for minimizing risks in a laboratory or

research setting.

Chemical and Physical Properties
Cyanomethyl formate is a colorless to almost colorless liquid.[1][2] A summary of its key

physical and chemical properties is presented in the table below.
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Property Value Source

Molecular Formula C₃H₃NO₂ [3][4]

Molecular Weight 85.06 g/mol [3][4]

Appearance
Colorless to Almost colorless

clear liquid
[1][2]

Purity >98.0% (GC) [1][2]

Boiling Point 64 °C at 12 mmHg TCI

Flash Point 82 °C TCI

Specific Gravity (20/20) 1.19 TCI

Refractive Index 1.41 TCI

Synonyms
Formic Acid Cyanomethyl

Ester, (Formyloxy)acetonitrile
[2][3]

Toxicological Information
Cyanomethyl formate is classified as harmful if swallowed, in contact with skin, or if inhaled.

[1][2] It is also known to cause skin and serious eye irritation.[1][2]

Note: Specific LD50 and LC50 data for cyanomethyl formate are not readily available. The

following data is for the closely related compound, methyl cyanoformate, and should be used

as an estimate of potential toxicity.

Toxicity Metric Value Compound Source

Acute Dermal Toxicity

(Estimate)
LD50: 300.1 mg/kg Methyl Cyanoformate [5]

Acute Inhalation

Toxicity (Estimate)

LC50: 3.1 mg/L

(vapor)
Methyl Cyanoformate

Hazard Identification and GHS Classification
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
alt text Warning

H302: Harmful if

swallowed.[1][2]

Acute Toxicity, Dermal

(Category 4)
alt text Warning

H312: Harmful in

contact with skin.[1][2]

Acute Toxicity,

Inhalation (Category

4)

alt text Warning
H332: Harmful if

inhaled.[1][2]

Skin

Corrosion/Irritation

(Category 2)

alt text Warning
H315: Causes skin

irritation.[1][2]

Serious Eye

Damage/Eye Irritation

(Category 2A)

alt text Warning
H319: Causes serious

eye irritation.[1][2]

Flammable Liquids

(Category 4)
None Warning

H227: Combustible

liquid.[1]

Personal Protective Equipment (PPE)
To ensure personal safety when handling cyanomethyl formate, the following personal

protective equipment should be worn:
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PPE Type Specification

Eye Protection Chemical safety goggles and a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection

A lab coat, long pants, and closed-toe shoes.

For larger quantities or in case of a potential

splash, a chemical-resistant apron is

recommended.

Respiratory Protection

Work in a well-ventilated fume hood. If a fume

hood is not available or if there is a risk of

inhalation, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors should

be used.

Safe Handling and Storage
Handling

Always handle cyanomethyl formate in a well-ventilated chemical fume hood.

Avoid breathing vapors or mist.

Avoid contact with skin, eyes, and clothing.

Ground and bond containers when transferring material to prevent static discharge.

Use non-sparking tools.

Do not eat, drink, or smoke in the work area.

Wash hands thoroughly after handling.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, and open flames.
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Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Reactivity and Decomposition
Cyanomethyl formate is an ester and a nitrile, and its reactivity reflects both functional groups.

It is incompatible with strong oxidizing agents, strong acids, and strong bases.

Upon thermal decomposition, the related compound ethyl cyanoformate is known to produce

carbon dioxide, ethylene, hydrogen cyanide, and ethyl cyanide.[6] It is likely that cyanomethyl
formate would decompose to similar products.

Hydrolysis of formate esters, such as methyl formate, can occur to produce formic acid and the

corresponding alcohol.[7]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[5]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.[5]

Ingestion

Do NOT induce vomiting. If the person is

conscious, give two glasses of water to drink.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

Spill and Leak Procedures
Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable container for disposal.

Large Spills: Evacuate the area. Wear appropriate personal protective equipment, including

respiratory protection. Contain the spill and prevent it from entering drains or waterways.

Absorb the spill with an inert material and place it in a designated container for disposal.

Experimental Protocol: Example of Use in a C-
Acylation Reaction
The following is a general procedure for the use of a cyanoformate ester (in this case, methyl

cyanoformate as a representative example) in a C-acylation reaction, adapted from a
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procedure in Organic Syntheses.[8] This should be adapted and optimized for specific

substrates and reaction conditions.

All operations should be performed in a well-ventilated chemical fume hood, and appropriate

personal protective equipment should be worn.

Reaction Setup: Assemble a dry, three-necked, round-bottomed flask equipped with a

magnetic stirrer, a nitrogen inlet, a thermometer, and a dropping funnel. The flask should be

flame-dried or oven-dried before use.

Enolate Formation: The substrate is dissolved in a dry, aprotic solvent (e.g., tetrahydrofuran)

and cooled to a low temperature (e.g., -78 °C) under a nitrogen atmosphere. A strong base

(e.g., lithium diisopropylamide) is then added dropwise to form the enolate.

Addition of Cyanomethyl Formate: A solution of cyanomethyl formate in a dry, aprotic

solvent is added dropwise to the cold enolate solution via the dropping funnel, maintaining

the low temperature.

Reaction Monitoring: The reaction progress is monitored by a suitable analytical technique

(e.g., thin-layer chromatography).

Quenching: Once the reaction is complete, it is carefully quenched by the slow addition of a

saturated aqueous solution of ammonium chloride or another suitable quenching agent.

Workup: The reaction mixture is allowed to warm to room temperature. The aqueous and

organic layers are separated. The aqueous layer is extracted with an appropriate organic

solvent (e.g., diethyl ether or ethyl acetate). The combined organic extracts are washed with

brine, dried over a drying agent (e.g., anhydrous sodium sulfate), filtered, and concentrated

under reduced pressure.

Purification: The crude product is purified by a suitable method, such as column

chromatography or distillation.

Visualizations
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Safe Handling Workflow for Cyanomethyl Formate

Start: Obtain Cyanomethyl Formate

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Certified
Chemical Fume Hood

Weigh/Measure in a
Closed System or Fume Hood

Perform Reaction
(See Experimental Protocol)

Dispose of Waste in
Designated Hazardous Waste Container

Decontaminate Glassware
and Work Surfaces

End: Store Properly or
Complete Use
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Spill Response for Cyanomethyl Formate

Spill Occurs

Assess Spill Size
and Location

Small Spill
(<100 mL, contained in fume hood)

Small

Large Spill
(>100 mL or outside fume hood)

Large

Absorb with Inert Material
(e.g., Vermiculite)

Evacuate Immediate Area
and Alert Others

Collect into a Labeled
Hazardous Waste Container

Clean Spill Area with
Appropriate Solvent

Contact Environmental
Health & Safety (EHS)

Secure the Area and
Prevent Entry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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